Cas no 2640893-26-9 (3-chloro-4-fluoro-N-{2-5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-ylethyl}benzene-1-sulfonamide)

3-Chloro-4-fluoro-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}benzene-1-sulfonamide is a sulfonamide derivative with a structurally optimized heterocyclic framework, combining a chloro-fluoro-substituted benzene ring with a thiophene-pyrazole moiety. This compound exhibits potential as an intermediate in medicinal chemistry, particularly in the development of kinase inhibitors or GPCR-targeted therapeutics, owing to its balanced lipophilicity and hydrogen-bonding capabilities. The presence of both electron-withdrawing and electron-donating groups enhances its reactivity in selective functionalization. Its well-defined stereoelectronic profile makes it suitable for structure-activity relationship (SAR) studies in drug discovery. The compound is typically supplied with high purity (>95%) and characterized by NMR and LC-MS for reliable research applications.
3-chloro-4-fluoro-N-{2-5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-ylethyl}benzene-1-sulfonamide structure
2640893-26-9 structure
Product Name:3-chloro-4-fluoro-N-{2-5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-ylethyl}benzene-1-sulfonamide
CAS No:2640893-26-9
MF:C16H15ClFN3O2S2
MW:399.890603303909
CID:5341503
Update Time:2025-06-11

3-chloro-4-fluoro-N-{2-5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-ylethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-4-fluoro-N-[2-[5-(1-methyl-1H-pyrazol-4-yl)-2-thienyl]ethyl]benzenesulfonamide
    • 3-chloro-4-fluoro-N-{2-5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-ylethyl}benzene-1-sulfonamide
    • Inchi: 1S/C16H15ClFN3O2S2/c1-21-10-11(9-19-21)16-5-2-12(24-16)6-7-20-25(22,23)13-3-4-15(18)14(17)8-13/h2-5,8-10,20H,6-7H2,1H3
    • InChI Key: RCTSHCYQEQBLNC-UHFFFAOYSA-N
    • SMILES: C1(S(NCCC2SC(C3=CN(C)N=C3)=CC=2)(=O)=O)=CC=C(F)C(Cl)=C1

Experimental Properties

  • Density: 1.47±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 570.8±60.0 °C(Predicted)
  • pka: 10.27±0.50(Predicted)

3-chloro-4-fluoro-N-{2-5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-ylethyl}benzene-1-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6520-5462-2μmol
3-chloro-4-fluoro-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}benzene-1-sulfonamide
2640893-26-9
2μmol
$57.0 2023-09-08
Life Chemicals
F6520-5462-5μmol
3-chloro-4-fluoro-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}benzene-1-sulfonamide
2640893-26-9
5μmol
$63.0 2023-09-08
Life Chemicals
F6520-5462-10μmol
3-chloro-4-fluoro-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}benzene-1-sulfonamide
2640893-26-9
10μmol
$69.0 2023-09-08
Life Chemicals
F6520-5462-20μmol
3-chloro-4-fluoro-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}benzene-1-sulfonamide
2640893-26-9
20μmol
$79.0 2023-09-08
Life Chemicals
F6520-5462-1mg
3-chloro-4-fluoro-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}benzene-1-sulfonamide
2640893-26-9
1mg
$54.0 2023-09-08
Life Chemicals
F6520-5462-2mg
3-chloro-4-fluoro-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}benzene-1-sulfonamide
2640893-26-9
2mg
$59.0 2023-09-08
Life Chemicals
F6520-5462-3mg
3-chloro-4-fluoro-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}benzene-1-sulfonamide
2640893-26-9
3mg
$63.0 2023-09-08
Life Chemicals
F6520-5462-4mg
3-chloro-4-fluoro-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}benzene-1-sulfonamide
2640893-26-9
4mg
$66.0 2023-09-08
Life Chemicals
F6520-5462-5mg
3-chloro-4-fluoro-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}benzene-1-sulfonamide
2640893-26-9
5mg
$69.0 2023-09-08
Life Chemicals
F6520-5462-10mg
3-chloro-4-fluoro-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}benzene-1-sulfonamide
2640893-26-9
10mg
$79.0 2023-09-08

Additional information on 3-chloro-4-fluoro-N-{2-5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-ylethyl}benzene-1-sulfonamide

Introduction to 3-chloro-4-fluoro-N-{2-5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-ylethyl}benzene-1-sulfonamide (CAS No. 2640893-26-9)

3-chloro-4-fluoro-N-{2-5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-ylethyl}benzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This sulfonamide derivative, characterized by its chloro and fluoro substituents, as well as its complex thiophene and pyrazole moieties, presents a promising scaffold for the development of novel therapeutic agents.

The compound’s molecular structure incorporates several key functional groups that are known to influence its pharmacokinetic properties and target interactions. Specifically, the presence of a chloro group at the 3-position and a fluoro group at the 4-position of the benzene ring can modulate electronic effects and lipophilicity, which are critical factors in drug design. Additionally, the sulfonamide moiety is a well-established pharmacophore in medicinal chemistry, often contributing to binding affinity and metabolic stability.

The thiophen ring in this molecule is particularly noteworthy, as thiophene derivatives have been extensively studied for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The integration of a 1-methyl-1H-pyrazol ring further enhances the complexity of the molecule, potentially contributing to unique binding interactions with biological targets. Pyrazole derivatives are known for their role in drug development, often serving as key components in heterocyclic compounds that exhibit significant pharmacological effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. The 3-chloro-4-fluoro-N-{2-5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-ylethyl}benzene-1-sulfonamide structure has been subjected to virtual screening and docking studies to identify potential binding sites with therapeutic relevance. These studies suggest that the compound may interact with enzymes and receptors involved in critical biological pathways, making it a valuable candidate for further investigation.

In vitro studies have begun to explore the pharmacological profile of this compound. Preliminary results indicate that it may exhibit inhibitory activity against certain enzymes associated with inflammatory responses and cellular proliferation. The sulfonamide group’s ability to form hydrogen bonds with polar residues in protein targets enhances its binding affinity. Furthermore, the electron-withdrawing nature of the chloro and fluoro substituents may improve metabolic stability, reducing the likelihood of rapid degradation in vivo.

The synthesis of 3-chloro-4-fluoro-N-{2-5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-ylethyl}benzene-1-sulfonamide presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves key transformations such as sulfonylation, alkylation, and cyclization reactions. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex heterocyclic framework efficiently. These synthetic approaches not only improve yield but also allow for greater control over regioselectivity and stereoselectivity.

The role of sulfonamides in medicinal chemistry cannot be overstated. They are a class of compounds with a rich history in drug development, ranging from antibiotics to anti-diabetic medications. The introduction of fluorine and chlorine atoms into sulfonamide structures has been shown to enhance their bioavailability and target specificity. In particular, fluoro-substituted sulfonamides have demonstrated improved pharmacokinetic profiles due to their increased lipophilicity and resistance to metabolic degradation.

Current research trends indicate that 3-chloro-4-fluoro-N-{2-5-(1-methyl-1H-pyrazol-4-yli-thiophen)-2-ylethyl}benzene - 1-sulfonamide may find applications in developing treatments for neurological disorders. The combination of pyrazole and thiophene moieties suggests potential interactions with neurotransmitter receptors, which are implicated in conditions such as epilepsy and Alzheimer’s disease. Further exploration of these interactions through both experimental and computational methods could unlock new therapeutic possibilities.

The compound’s potential toxicity profile is also under scrutiny. While preliminary data suggest low toxicity at moderate doses, comprehensive safety assessments are necessary before considering clinical applications. In vitro toxicology studies using cell lines have been initiated to evaluate cytotoxicity and genotoxicity. Additionally, animal models will be employed to assess broader toxicological parameters, ensuring that any future therapeutic development is both safe and effective.

The integration of 3-chloro - 4-fluoro - N - { 2 - 5 - ( 1 - methyl - 1 H - pyrazol - 4 - yl ) thiophen - 2 - yle th ethyl } benzene - 1 - sulf on am ide into drug development pipelines represents a convergence of structural innovation and functional exploration. Its unique combination of substituents makes it a versatile scaffold for designing molecules with tailored biological activities. As research progresses, this compound holds promise not only as a lead compound but also as an inspiration for future generations of pharmaceutical agents.

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.